Cas no 619314-92-0 (2-Butoxy-5-methoxy-3,6-dinitrobenzaldehyde)

• Product name: 2-Butoxy-5-methoxy-3,6-dinitrobenzaldehyde
• CAS No: 619314-92-0
• MF: C₁₂H₁₄N₂O₇
• MW: 298.24876
• CID: 1093946
• PubChem ID: 12065215

2-Butoxy-5-methoxy-3,6-dinitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Butoxy-5-methoxy-3,6-dinitrobenzaldehyde
• 619314-92-0
• AKOS022188609

• Inchi： InChI=1S/C12H14N2O7/c1-3-4-5-21-12-8(7-15)11(14(18)19)10(20-2)6-9(12)13(16)17/h6-7H,3-5H2,1-2H3
• InChI Key： WCOUWLBBBKIEKG-UHFFFAOYSA-N
• SMILES： CCCCOC1=C(C=O)C(=C(C=C1[N+](=O)[O-])OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.08010079g/mol
• Monoisotopic Mass: 298.08010079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų
• XLogP3: 2.2